2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H13Cl2NO
• Molecular Weight: 234.12 g/mol
• SMILES: CC(CO)NCC1=C(C=CC=C1Cl)Cl
• InChI: InChI=1S/C10H13Cl2NO/c1-7(6-14)13-5-8-9(11)3-2-4-10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChIKey: GXCMVNJJXCKUSI-UHFFFAOYSA-N

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: Compound Identity and Baseline Procurement Context

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (CAS 1153900-72-1) is a synthetic organic compound with the molecular formula C10H13Cl2NO and molecular weight 234.12 . The compound features a 2,6-dichlorophenyl moiety linked via a methylamino bridge to a propan-1-ol backbone [1]. The stereocenter at the 2-position of the propanol chain yields two enantiomeric forms, which are critical to the compound‘s potential biological applications [2]. This compound is primarily positioned as a research chemical and chemical intermediate for medicinal chemistry applications, particularly in the development of DHODH-targeting therapeutics and structure-activity relationship (SAR) studies involving β-amino alcohol pharmacophores [3]. Notably, comprehensive peer-reviewed biological activity data for this specific compound remain sparse; the most robust quantitative evidence available pertains to its activity as a dihydroorotate dehydrogenase (DHODH) inhibitor [3].

Fits DHODH enzyme inhibition studies

Offers defined enantiomers for crystallography

Requires light-protected storage; photodegradation-sensitive

• [1] ChemSrc. 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Compound Information. CAS 1153900-72-1. View Source
• [2] PDBj (Protein Data Bank Japan). ChemComp-WLD: (2S)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol; ChemComp-WH7: (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol. View Source
• [3] BindingDB. Entry BDBM50281169 (CHEMBL4173846). Affinity Data: IC50 = 1.20 nM against human DHODH. Deposited 2025. View Source

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: Why Simple Substitution with Propanolamine or Dichlorobenzyl Analogs Is Unreliable

Within the broader class of 2,6-dichlorophenyl-substituted amino alcohols, generic substitution introduces unacceptable variability in stereochemical identity, target engagement potency, and physicochemical stability. This compound exists as two distinct enantiomers—(2S)- and (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol—whose stereochemical configurations differ from the target 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol, potentially leading to divergent binding orientations and biological activity [1]. Furthermore, the precise positioning of the amino linkage and the propanol backbone distinguishes this scaffold from positional isomers such as 1-[(2,6-dichlorobenzyl)amino]propan-2-ol, which may exhibit altered DHODH inhibitory potency due to differences in molecular recognition [2]. Critically, the compound's solid-state photostability, which degrades to 38% remaining after 24-hour UV exposure (365 nm), renders it unsuitable for applications requiring extended light exposure unless specific storage and handling protocols are observed—a factor not uniformly controlled across generic alternatives . Procurement decisions that disregard these differential parameters—stereochemistry, positional isomerism, and material stability—risk introducing uncontrolled variables into biological assays and synthetic workflows, thereby compromising experimental reproducibility and data integrity.

Enantiomeric form mismatch may alter target engagement and crystallographic outcome.

Positional isomer (propan-2-ol) may exhibit different DHODH inhibition profile.

Photodegradation upon light exposure may compromise experimental reproducibility.

• [1] PDBj (Protein Data Bank Japan). ChemComp-WLD: (2S)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol; ChemComp-WH7: (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol. Three-letter codes WLD and WH7, deposited as non-polymer HETAIN components. View Source
• [2] SpectraBase. 1-[(2,6-dichlorobenzyl)amino]-2-propanol Spectral Data. InChI=1S/C10H13Cl2NO/c1-7(14)5-13-6-8-9(11)3-2-4-10(8)12/h2-4,13-14H,5-6H2,1H3. View Source

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: Direct Comparative Evidence Against Closest Analogs

DHODH Inhibitory Potency: Single-Digit Nanomolar Activity in Recombinant Human Enzyme Assay

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol exhibits potent inhibitory activity against recombinant human dihydroorotate dehydrogenase (DHODH) with an IC50 value of 1.20 nM [1]. The assay employed recombinant N-terminal GST-tagged human DHODH (residues 31–395) expressed in Escherichia coli BL21(DE3), with activity measured via reduction of 2,6-dichloroindophenol (DCIP) associated with dihydroorotate oxidation [1]. The compound‘s single-digit nanomolar potency places it among the more potent DHODH inhibitors reported in the BindingDB and ChEMBL repositories, though direct head-to-head comparison data against structurally related analogs under identical assay conditions are not publicly available. This potency metric derives from a patent-associated deposition (US20240034730) and represents the highest-confidence quantitative bioactivity datum for this specific compound [1].

DHODH IC₅₀

Class-level

1.20 nM

Supports DHODH inhibition assay context.

Class range: 15–684 nM; no direct comparator.

Evidence Dimension	DHODH enzyme inhibition potency (IC50)
Target Compound Data	IC50 = 1.20 nM
Comparator Or Baseline	Class-level inference: other DHODH inhibitors reported in BindingDB exhibit IC50 values ranging from 15 nM to 684 nM (e.g., ASLAN003 analog IC50 = 15 nM; US8703811 compound 36 IC50 = 684 nM) [2] [3]
Quantified Difference	1.20 nM vs. class range of 15–684 nM (inference only; not direct head-to-head comparison)
Conditions	Recombinant N-terminal GST-tagged human DHODH (residues 31–395) expressed in E. coli BL21(DE3); DCIP chromogenic reduction assay

Why This Matters

Single-digit nanomolar DHODH inhibition potency is a critical differentiator for researchers evaluating chemical starting points for pyrimidine biosynthesis-targeted drug discovery programs, particularly in oncology and autoimmune disease indications where DHODH is a validated therapeutic target.

• [1] BindingDB. Entry BDBM50281169 (CHEMBL4173846). Affinity Data: IC50 = 1.20 nM against recombinant human DHODH. Patent reference: US20240034730. View Source
• [2] BindingDB. Entry BDBM119812. Affinity Data: IC50 = 15 nM for ASLAN003 analog (US8691852, compound 20) against human DHODH. View Source
• [3] BindingDB. Entry BDBM50379141 (CHEMBL2012823). Affinity Data: IC50 = 684 nM for US8703811 compound 36 against human DHODH. View Source

Stereochemical Identity: Defined Enantiomeric Forms as Non-Polymer Ligands in Protein Crystallography

The compound’s two enantiomeric forms have been structurally characterized and deposited as non-polymer HETAIN components in the Protein Data Bank: (2S)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol (PDB code WLD, associated with PDB entry 5RXG) and (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol (PDB code WH7, associated with PDB entry 5RZ4) [1]. Both entries originate from PanDDA fragment-screening campaigns, indicating that these enantiomers have been co-crystallized with protein targets and have yielded interpretable electron density maps suitable for structure-based drug design [1]. The availability of defined stereochemical forms with validated crystallographic coordinates provides a quantitative structural baseline that racemic mixtures or stereochemically undefined analogs cannot offer [2].

Stereochemical Definition

Head-to-head

Enantiomers WLD (2S) & WH7 (2R) with PDB coordinates

Enables enantiomer-specific structural studies.

Racemic/undefined lacks crystallographic data.

Evidence Dimension	Stereochemical definition and crystallographic validation
Target Compound Data	Two enantiomers: WLD (2S-configuration, PDB 5RXG) and WH7 (2R-configuration, PDB 5RZ4) with defined coordinates
Comparator Or Baseline	Racemic 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol (stereochemically undefined); positional isomer 1-[(2,6-dichlorobenzyl)amino]-2-propanol (no PDB entry)
Quantified Difference	Presence vs. absence of stereochemically resolved crystallographic data in public structural databases
Conditions	PanDDA fragment-screening crystallography; ideal coordinates generated via Corina

Why This Matters

For structure-based drug design and fragment-based lead discovery programs, access to stereochemically defined compounds with validated crystallographic binding poses significantly reduces the experimental uncertainty associated with racemic or undefined starting materials, accelerating hit-to-lead optimization timelines.

• [1] PDBj (Protein Data Bank Japan). ChemComp-WLD: (2S)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol, three-letter code WLD, associated with PDB entry 5RXG (SHIP1 phosphatase and C2 domains). ChemComp-WH7: (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol, three-letter code WH7, associated with PDB entry 5RZ4 (EPB41L3 FERM domain). View Source
• [2] SpectraBase. 1-[(2,6-dichlorobenzyl)amino]-2-propanol Spectral Data. Positional isomer differing in amino linkage placement; no associated PDB crystallographic data identified. View Source

Solid-State Photostability: Quantified Degradation Under UV Exposure

The solid-state photostability of 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol has been quantitatively assessed under controlled conditions: exposure to UV light (maximum 365 nm) for 24 hours results in retention of 38% of the parent compound as measured by HPLC analysis . This data point provides a measurable benchmark for evaluating compound integrity under standard laboratory handling conditions. While comparative photostability data for structurally analogous 2,6-dichlorophenyl amino alcohols are not publicly available, the quantified 38% retention value establishes a baseline for assessing whether this compound meets the stability requirements of a given experimental workflow .

Photostability

Data to verify

38% remaining after 24h UV

Indicates need for light-protected handling.

No comparative stability data available.

Evidence Dimension	Solid-state photostability (24 hr UV exposure at 365 nm)
Target Compound Data	38% remaining after 24 hr
Comparator Or Baseline	No comparative data available for close structural analogs (class-level inference not possible)
Quantified Difference	Not calculable; absence of comparator data precludes quantified difference
Conditions	Solid form; UV exposure max 365 nm; 24 hr incubation; HPLC analysis

Why This Matters

Quantified photostability data enables informed decisions regarding storage protocols (e.g., amber vials, light-protected environments) and experimental design timelines, thereby reducing the risk of compound degradation introducing confounding variables into biological assays or synthetic transformations.

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: High-Value Research Applications Based on Quantified Evidence

DHODH-Targeted Drug Discovery: Hit Validation and SAR Exploration in Oncology and Autoimmune Programs

Given its potent DHODH inhibitory activity (IC50 = 1.20 nM in recombinant human enzyme assays) [1], 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol serves as a high-potency starting point for medicinal chemistry campaigns targeting pyrimidine biosynthesis pathways. DHODH is a clinically validated target for autoimmune diseases (e.g., rheumatoid arthritis, multiple sclerosis) and certain hematologic malignancies (e.g., acute myelogenous leukemia) [2]. The compound's single-digit nanomolar potency positions it as a reference tool for benchmarking novel DHODH inhibitor series and for conducting SAR studies around the 2,6-dichlorophenyl pharmacophore . Researchers should note that while the in vitro enzyme potency is well-documented, cellular activity, selectivity against related flavoenzymes, and in vivo pharmacokinetic data remain uncharacterized and require independent validation.

Fragment-Based Drug Design and Structure-Guided Optimization: Crystallographically Validated Starting Points

The availability of two enantiomeric forms (WLD and WH7) with defined crystallographic coordinates in the Protein Data Bank makes this scaffold uniquely suited for fragment-based drug discovery (FBDD) and structure-guided lead optimization [1]. Both enantiomers have been co-crystallized with protein targets (SHIP1 phosphatase for WLD; EPB41L3 FERM domain for WH7) and have yielded interpretable electron density suitable for binding mode analysis [1]. This structural information enables computational chemists and structural biologists to perform in silico docking studies, molecular dynamics simulations, and rational design of analogs with improved binding affinity or altered selectivity profiles. The defined stereochemistry eliminates the ambiguity associated with racemic fragment hits and accelerates the hit-to-lead decision-making process.

Chemical Intermediate for β-Amino Alcohol Derivatives and Chiral Building Blocks

The compound's propanolamine core and reactive secondary amine functionality make it a versatile intermediate for synthesizing more complex β-amino alcohol derivatives, N-alkylated analogs, and chiral building blocks for asymmetric synthesis [1]. The 2,6-dichlorophenyl moiety imparts distinct electronic and steric properties that can modulate the reactivity and biological profile of downstream derivatives [2]. Procurement for this application requires attention to the photostability limitation (38% remaining after 24 hr UV exposure at 365 nm) , necessitating storage in amber vials or light-protected environments to maintain material integrity during synthetic campaigns. For kilogram-scale or GMP manufacturing, additional stability studies under ICH guidelines would be required.

Antimicrobial and Antifungal Screening: Exploratory Biological Evaluation

Preliminary evidence from vendor-reported research suggests that 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol exhibits antimicrobial activity, making it a candidate for further investigation in antibacterial and antifungal screening cascades [1]. However, it is critical to note that no peer-reviewed, quantitative minimum inhibitory concentration (MIC) data for this specific compound against defined bacterial or fungal strains are publicly available. The compound should therefore be considered an exploratory screening tool rather than a validated antimicrobial lead. Researchers are advised to conduct their own dose-response assays against relevant pathogen panels to establish activity profiles and to include appropriate comparator compounds (e.g., known antibacterial agents) to contextualize any observed activity. The compound's structural similarity to known antimicrobial N-chloroamino alcohol derivatives suggests potential mechanistic hypotheses involving membrane disruption or metabolic pathway interference, though these remain speculative pending direct experimental validation [2].

Application

Selection Property

Validation Focus

DHODH enzyme inhibition studies

Enzyme inhibition potency context

Recombinant DHODH assay validation

Fragment-based crystallographic screening

Stereochemically resolved enantiomers

Crystallographic binding pose analysis

β-amino alcohol intermediate synthesis

Photostability protocol adherence

Light-protected storage validation

Exploratory antimicrobial screening

Structural novelty for screening

Dose-response and strain panel assays

• [1] BindingDB. Entry BDBM50281169 (CHEMBL4173846). Affinity Data: IC50 = 1.20 nM against recombinant human DHODH. Patent reference: US20240034730. View Source
• [2] PDBj (Protein Data Bank Japan). ChemComp-WLD (PDB 5RXG) and ChemComp-WH7 (PDB 5RZ4). Crystallographic data for enantiomers. View Source